Cas no 1451391-14-2 (6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester)

• Product Name: 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester
• CAS No: 1451391-14-2
• MF: C₁₂H₁₄BBrClFO₂
• MW: 335.404765605927
• MDL: MFCD20526375
• CID: 4764644
• Update Time: 2026-02-26

6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester
• 2-(6-Bromo-3-chloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD20526375
• Inchi： 1S/C12H14BBrClFO2/c1-11(2)12(3,4)18-13(17-11)9-7(14)5-6-8(15)10(9)16/h5-6H,1-4H3
• InChI Key： JSWPYGROYADMQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1B1OC(C)(C)C(C)(C)O1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester

Introduction to 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester (CAS No. 1451391-14-2)

6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1451391-14-2, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its utility as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. The presence of multiple halogen substituents—specifically bromine at the 6-position and chlorine at the 3-position—along with a fluorine atom at the 2-position, endows this compound with unique electronic and steric properties that make it highly versatile in synthetic applications.

The pinacol ester form of this boronic acid is particularly advantageous due to its enhanced stability under various reaction conditions. This stability is crucial for maintaining the integrity of the boronic acid functionality during cross-coupling reactions, which often require mild to moderate temperatures and inert atmospheres. The pinacol ester group also facilitates easier handling and storage compared to free boronic acids, which can be sensitive to moisture and air, making this compound a preferred choice for industrial-scale applications.

In recent years, the demand for halogenated arylboronic acids has surged due to their broad utility in drug discovery and material science. The specific arrangement of bromine, chlorine, and fluorine atoms in 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester allows for precise control over reactivity and selectivity in cross-coupling reactions. This has been particularly exploited in the development of novel therapeutic agents, where regioselective functionalization is often critical. For instance, researchers have leveraged this compound to construct complex heterocyclic scaffolds that are prevalent in modern pharmaceuticals.

One of the most compelling applications of 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester lies in its role as a building block for biologically active molecules. The halogen atoms serve as handles for further functionalization via cross-coupling reactions, enabling chemists to attach diverse pharmacophores with high precision. This has been instrumental in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The ability to introduce fluorine atoms, in particular, is advantageous because fluorine can modulate metabolic stability and binding affinity of drug candidates.

Moreover, the pinacol ester moiety enhances the compound's compatibility with transition-metal catalysts commonly employed in cross-coupling reactions. Palladium-based catalysts, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, are frequently used in conjunction with this boronic acid derivative to achieve high yields and selectivity. Recent advances in catalytic systems have further improved the efficiency of these reactions, making them more sustainable and scalable for industrial applications.

The synthesis of 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester typically involves multi-step processes that begin with the functionalization of a suitable aromatic precursor. For example, a bromobenzene derivative might be chlorinated at the desired position before fluorination. Subsequent lithiation followed by quenching with a boronate electrophile yields the desired boronic acid intermediate, which is then converted to its pinacol ester form for improved stability and handling.

In academic research, this compound has been employed to explore novel synthetic methodologies and expand the scope of cross-coupling reactions. For instance, studies have demonstrated its utility in Buchwald-Hartwig amination reactions, where aryl halides are coupled with nitrogen-containing substrates under palladium catalysis. The presence of multiple halogens provides opportunities for sequential functionalization, allowing chemists to construct intricate molecular architectures with high fidelity.

The pharmaceutical industry has also capitalized on the versatility of 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester by integrating it into library synthesis platforms. High-throughput screening (HTS) campaigns often rely on such intermediates to generate large collections of compounds for drug discovery efforts. The ability to rapidly introduce diverse substituents via cross-coupling reactions streamlines the process of identifying lead compounds with desirable biological activity.

From a materials science perspective, this boronic acid derivative has found applications in the development of organic electronic materials. For example, it can be used to synthesize conjugated polymers that exhibit desirable optoelectronic properties for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The halogen substituents influence packing interactions within the polymer matrix, thereby tuning properties such as charge transportability and thermal stability.

The environmental impact of using halogenated organoboron compounds like 6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester has also been carefully evaluated. While halogens can enhance reactivity and selectivity, concerns about their potential persistence have led researchers to explore greener alternatives where possible. However, current synthetic strategies often justify their use due to the significant advantages they offer in terms of reaction efficiency and product quality.

In conclusion,6-Bromo-3-chloro-2-fluorophenylboronic acid pinacol ester (CAS No. 1451391-14-2) represents a cornerstone intermediate in modern synthetic chemistry. Its unique structural features—combining multiple halogen substituents with a stable pinacol ester group—make it an indispensable tool for pharmaceutical researchers and materials scientists alike. As advancements continue to emerge in catalytic systems and synthetic methodologies,this compound will undoubtedly remain at the forefront of innovation across multiple scientific disciplines.